Cas no 18244-93-4 (Silane, trimethoxy-2-thienyl-)

• Product Name: Silane, trimethoxy-2-thienyl-
• CAS No: 18244-93-4
• MF: C₇H₁₂O₃SSi
• MW: 204.318881988525
• CID: 3820425
• PubChem ID: 11788952
• Update Time: 2025-11-02

Silane, trimethoxy-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Silane, trimethoxy-2-thienyl-
• Thiophene, 2-(trimethoxysilyl)-
• Trimethoxy(thiophen-2-yl)silane
• 2-Thienyltrimethoxysilane
• 18244-93-4
• YNSWQNGOEHAVGV-UHFFFAOYSA-N
• F71860

• Inchi： 1S/C7H12O3SSi/c1-8-12(9-2,10-3)7-5-4-6-11-7/h4-6H,1-3H3
• InChI Key： YNSWQNGOEHAVGV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1[Si](OC)(OC)OC

Computed Properties

• Exact Mass: 204.02764195g/mol
• Monoisotopic Mass: 204.02764195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų

Additional information on Silane, trimethoxy-2-thienyl-

Recent Advances in the Application of Silane, trimethoxy-2-thienyl- (CAS: 18244-93-4) in Chemical Biology and Pharmaceutical Research

Silane, trimethoxy-2-thienyl- (CAS: 18244-93-4) is a specialized organosilane compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its thienyl and trimethoxy functional groups, serves as a crucial building block in the synthesis of advanced materials, drug delivery systems, and bioactive molecules. The unique chemical properties of Silane, trimethoxy-2-thienyl- make it particularly valuable for surface modification, conjugation chemistry, and the development of novel therapeutic agents.

Recent studies have explored the potential of Silane, trimethoxy-2-thienyl- in the functionalization of nanoparticles for targeted drug delivery. For instance, a 2023 study published in the Journal of Materials Chemistry B demonstrated its efficacy in enhancing the stability and biocompatibility of silica nanoparticles. The researchers utilized the compound to create a thienyl-functionalized surface, which improved the binding affinity of therapeutic payloads and enabled controlled release under physiological conditions. This advancement holds promise for the treatment of cancers and other diseases requiring precise drug targeting.

In addition to drug delivery, Silane, trimethoxy-2-thienyl- has been investigated for its role in biosensing applications. A 2022 study in Analytical Chemistry reported the development of a thienyl-silane modified electrode for the detection of biomarkers associated with neurodegenerative diseases. The compound's ability to form stable films on electrode surfaces, coupled with its electron-rich thienyl moiety, facilitated high sensitivity and selectivity in detecting low concentrations of target analytes. This innovation could lead to the creation of more accurate and reliable diagnostic tools for early disease detection.

The synthesis and characterization of Silane, trimethoxy-2-thienyl- have also been refined in recent years. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to ensure the purity and structural integrity of the compound. Furthermore, computational studies have provided insights into its reactivity and potential interactions with biological molecules, paving the way for its use in rational drug design and molecular engineering.

Despite its promising applications, challenges remain in the large-scale production and commercialization of Silane, trimethoxy-2-thienyl-. Issues such as cost-effectiveness, scalability, and long-term stability under various environmental conditions need to be addressed. Ongoing research aims to optimize synthetic routes and explore greener alternatives to enhance the compound's accessibility and sustainability.

In conclusion, Silane, trimethoxy-2-thienyl- (CAS: 18244-93-4) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug delivery, biosensing, and material science continue to expand, driven by innovative studies and technological advancements. Future research should focus on overcoming existing limitations and unlocking the full potential of this compound in therapeutic and diagnostic applications.